2-(3-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid

• IUPAC Name: 2-(3-methoxyanilino)-5-methyl-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C12H12N2O3S/c1-7-10(11(15)16)14-12(18-7)13-8-4-3-5-9(6-8)17-2/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: NHPJKBPKGGYVSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC2=CC(=CC=C2)OC)C(=O)O
• Molecular Formula: C12H12N2O3S
• Molecular Weight: 264.30 g/mol

Description

2-(3-Methoxyphenylamino)-5-methylthiazole-4-carboxylic acid (MPMTCA) is an organic compound widely used in a variety of scientific research applications. It is a thiazole derivative that is synthesized from 4-methylthiazole-5-carboxylic acid and 3-methoxyphenylamine, and is used in a variety of biochemical and physiological studies.

Scientific Research Applications

Synthesis of Novel Compounds

One application area is the synthesis of novel compounds with potential pharmaceutical or material science applications. For example, thiazole derivatives have been synthesized for exploring their biological activities or for further chemical transformations. The synthesis of novel indole-benzimidazole derivatives from indole carboxylic acids, which could have implications in material science or pharmaceuticals, represents such an endeavor (Wang et al., 2016). Similarly, the synthesis and study of the structure and properties of triazole carboxylic acids provide insights into the design of molecules with specific physical or chemical properties (Shtabova et al., 2005).

Material Synthesis and Catalysis

Thiazole and its derivatives also find applications in the synthesis of materials and as catalysts in chemical reactions. The scalable chemoenzymatic process for synthesizing cepham derivatives highlights the utility of thiazole compounds in creating complex molecules, potentially for use as pharmaceuticals or in other chemical industries (Gao et al., 2013). The functionalization and creation of thiazolecarboxylic acid derivatives further demonstrate the chemical versatility and the potential for creating a wide range of compounds with varied applications (Dovlatyan et al., 2004).

Pharmaceutical Research

In pharmaceutical research, the modification and synthesis of compounds containing thiazole units are explored for their potential therapeutic effects. For instance, the synthesis of comenic acid derivatives containing isoxazole and isothiazole moieties, which showed a synergetic effect in combination with antitumor drugs, indicates the potential of thiazole derivatives in enhancing the efficacy of existing pharmaceuticals (Kletskov et al., 2018).